Cas no 1097920-69-8 (4-benzyl 9-(tert-butyl) 1-oxa-4,9-diazaspiro[5.5]undecane-4,9-dicarboxylate)

• Product Name: 4-benzyl 9-(tert-butyl) 1-oxa-4,9-diazaspiro[5.5]undecane-4,9-dicarboxylate
• CAS No: 1097920-69-8
• MF: C₂₁H₃₀N₂O₅
• MW: 390.5
• CID: 5530631
• PubChem ID: 57482687
• Update Time: 2024-11-06

4-benzyl 9-(tert-butyl) 1-oxa-4,9-diazaspiro[5.5]undecane-4,9-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-benzyl 9-(tert-butyl) 1-oxa-4,9-diazaspiro[5.5]undecane-4,9-dicarboxylate
• DTXSID901121515
• 1097920-69-8
• DB-138332
• UEENZZVDDQAVEG-UHFFFAOYSA-N
• 9-(1,1-Dimethylethyl) 4-(phenylmethyl) 1-oxa-4,9-diazaspiro[5.5]undecane-4,9-dicarboxylate
• 4-O-benzyl 9-O-tert-butyl 1-oxa-4,9-diazaspiro[5.5]undecane-4,9-dicarboxylate
• 4-benzyl 9-tert-butyl 1-oxa-4,9-diazaspiro[5.5]undecane-4,9-dicarboxylate
• 1-Oxa-4,9-diazaspiro[5.5]undecane-4,9-dicarboxylic acid, 9-(1,1-dimethylethyl) 4-(phenylmethyl) ester
• SCHEMBL2821181

• Inchi： 1S/C21H30N2O5/c1-20(2,3)28-19(25)22-11-9-21(10-12-22)16-23(13-14-27-21)18(24)26-15-17-7-5-4-6-8-17/h4-8H,9-16H2,1-3H3
• InChI Key： UEENZZVDDQAVEG-UHFFFAOYSA-N
• SMILES： O1C2(CCN(C(OC(C)(C)C)=O)CC2)CN(C(OCC2=CC=CC=C2)=O)CC1

Computed Properties

• Exact Mass: 390.21547206g/mol
• Monoisotopic Mass: 390.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68.3Ų